[4-(1,1-Difluoroethyl)oxan-4-yl]methanesulfonyl chloride

• IUPAC Name: [4-(1,1-difluoroethyl)oxan-4-yl]methanesulfonyl chloride
• InChI: InChI=1S/C8H13ClF2O3S/c1-7(10,11)8(6-15(9,12)13)2-4-14-5-3-8/h2-6H2,1H3
• InChI Key: WUQVMHJLLLAALS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCOCC1)CS(=O)(=O)Cl)(F)F
• Molecular Formula: C8H13ClF2O3S
• Molecular Weight: 262.70 g/mol

Description

“[4-(1,1-Difluoroethyl)oxan-4-yl]methanesulfonyl chloride” is a chemical compound used in scientific research. It has a CAS Number of 2172221-41-7. It offers versatile applications, from pharmaceutical synthesis to polymerization reactions.

Molecular Structure Analysis

The molecular structure of “[4-(1,1-Difluoroethyl)oxan-4-yl]methanesulfonyl chloride” is represented by the formula C8H13ClF2O3S. This indicates that the molecule is composed of 8 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Molecular Structure Studies

The molecular structure of related compounds like methane sulfonyl chloride has been studied through electron diffraction, revealing insights into the geometric parameters such as bond lengths and angles. These studies provide foundational knowledge for understanding the behavior and reactivity of similar sulfonyl chlorides in various conditions (Hargittai & Hargittai, 1973).

Reaction Mechanisms

Research on methanesulfonyl fluoride and similar compounds highlights their reactivity and potential mechanisms of action when interacting with enzymes or undergoing reduction processes. These insights are crucial for designing reactions involving sulfonyl chlorides in synthetic chemistry (Kitz & Wilson, 1963); (Tamba et al., 2007).

Electrochemical Applications

The electrochemical properties of vanadium pentoxide in a methanesulfonyl chloride-aluminum chloride ionic liquid were explored, showcasing the material's potential for energy storage applications. Such research indicates the versatility of sulfonyl chloride derivatives in developing advanced materials (Su, Winnick, & Kohl, 2001).

Synthetic Chemistry Enhancements

Sulfonyl chloride derivatives facilitate various synthetic pathways, such as the Pd-catalyzed N-arylation of methanesulfonamide, avoiding the use of potentially genotoxic reagents. This example underscores the role of sulfonyl chlorides in improving the safety and efficiency of chemical syntheses (Rosen et al., 2011).

Innovative Material Synthesis

The study of sodium insertion into vanadium pentoxide in a methanesulfonyl chloride-aluminum chloride ionic liquid showcases the innovative applications of sulfonyl chloride derivatives in material science, particularly in the context of energy storage and conversion technologies (Su, Winnick, & Kohl, 2001).